Cas no 1111262-32-8 (1-(2-methoxyphenyl)-4-[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine)

• Product Name: 1-(2-methoxyphenyl)-4-[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine
• CAS No: 1111262-32-8
• MF: C₂₄H₂₅N₅O₂
• MW: 415.487604856491
• CID: 5388143
• Update Time: 2025-06-07

1-(2-methoxyphenyl)-4-[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)-4-[4-(2-methoxyphenyl)-1-piperazinyl]pyrazolo[1,5-a]pyrazine
• 1-(2-methoxyphenyl)-4-[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine

• Inchi： 1S/C24H25N5O2/c1-30-19-9-7-18(8-10-19)20-17-22-24(25-11-12-29(22)26-20)28-15-13-27(14-16-28)21-5-3-4-6-23(21)31-2/h3-12,17H,13-16H2,1-2H3
• InChI Key： YJIBDTWRDGKAEK-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C(OC)C=C3)=NN1C=CN=C2N1CCN(C2=CC=CC=C2OC)CC1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.10±0.40(Predicted)

Additional information on 1-(2-methoxyphenyl)-4-[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine

Introduction to 1-(2-Methoxyphenyl)-4-[2-(4-Methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine (CAS No. 1111262-32-8)

1-(2-Methoxyphenyl)-4-[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine, with the CAS number 1111262-32-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazines and features a unique structural arrangement that includes a pyrazolo[1,5-a]pyrazine moiety. The presence of methoxy groups on both the phenyl rings and the piperazine ring contributes to its distinct chemical and biological properties.

The structural complexity of 1-(2-Methoxyphenyl)-4-[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine makes it an intriguing candidate for various applications in drug discovery and development. Recent studies have highlighted its potential as a modulator of specific biological pathways and its efficacy in treating certain diseases. This compound's ability to interact with specific receptors and enzymes has been extensively investigated, providing valuable insights into its mechanism of action.

In the context of medicinal chemistry, 1-(2-Methoxyphenyl)-4-[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine has been studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, making it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1-(2-Methoxyphenyl)-4-[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine has also demonstrated neuroprotective properties. Studies have indicated that it can protect neuronal cells from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its potential as a neuroprotective agent.

The pharmacokinetic profile of 1-(2-Methoxyphenyl)-4-[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine has been extensively characterized. It exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, its metabolic stability and low toxicity profile make it an attractive candidate for further clinical development.

In terms of clinical trials, preliminary studies have shown promising results. Phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Phase II trials are currently underway to evaluate its efficacy in specific disease models. These trials are expected to provide more detailed information on the compound's therapeutic potential and safety profile.

The synthesis of 1-(2-Methoxyphenyl)-4-[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine involves several steps, including the formation of the pyrazolo[1,5-a]pyrazine core and subsequent functionalization with the methoxy-substituted phenyl groups. Various synthetic routes have been explored to optimize yield and purity, making it feasible for large-scale production.

The mechanism of action of 1-(2-Methoxyphenyl)-4-[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine is multifaceted. It interacts with multiple targets within biological systems, including G protein-coupled receptors (GPCRs), ion channels, and enzymes involved in signal transduction pathways. This broad spectrum of activity contributes to its diverse therapeutic potential.

In conclusion, 1-(2-Methoxyphenyl)-4-[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine (CAS No. 1111262-32-8) is a promising compound with significant potential in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for innovative treatments in medicine.